Cas no 1110650-68-4 (2-[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid)

2-[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid is a bicyclic carboxylic acid featuring a rigid oxabicyclo[3.1.0]hexane scaffold, which imparts unique steric and electronic properties. The compound's fused oxirane and cyclopentane rings enhance its utility as a versatile intermediate in organic synthesis, particularly for constructing constrained peptidomimetics or chiral building blocks. Its stereodefined structure (1R,5S,6s) ensures high enantioselectivity in asymmetric reactions, while the acetic acid moiety allows for further functionalization via coupling or derivatization. This compound is particularly valuable in medicinal chemistry for probing steric interactions in bioactive molecules due to its compact, three-dimensional architecture. Its stability and synthetic accessibility make it a practical choice for advanced research applications.

2-[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid structure

1110650-68-4 structure

Product Name:2-[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid

CAS No:1110650-68-4

MF:C₇H₁₀O₃

MW:142.152502536774

MDL:MFCD19229296

CID:3163595

PubChem ID:55299501

Update Time:2025-06-07

2-[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

- trans-3-Oxabicyclo[3.1.0]hexane-6-acetic acid
- 2-[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid
- AS-34022
- 1110650-68-4
- MFCD19229296
- trans-3-oxabicyclo[3.1.0]hexane-6-aceticacid
- 2-[(1S,5R)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid
- AKOS006377900
- SCHEMBL2686146
- SB11850
- MDL： MFCD19229296
- Inchi： 1S/C7H10O3/c8-7(9)1-4-5-2-10-3-6(4)5/h4-6H,1-3H2,(H,8,9)/t4?,5-,6+
- InChI Key： UYSCSVKDPCUZBY-GOHHTPAQSA-N
- SMILES： O1C[C@@H]2C(CC(=O)O)[C@@H]2C1

Computed Properties

Exact Mass: 142.062994177g/mol
Monoisotopic Mass: 142.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 46.5Å²

2-[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid Pricemore >>

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Chemenu	CM105731-1g	trans-3-oxabicyclo[3.1.0]hexane-6-acetic acid	1110650-68-4	97%	1g	$2236	2022-06-14
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Chemenu	CM105731-250mg	trans-3-oxabicyclo[3.1.0]hexane-6-acetic acid	1110650-68-4	97%	250mg	$***	2023-04-03
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Chemenu	CM105731-250mg	trans-3-oxabicyclo[3.1.0]hexane-6-acetic acid	1110650-68-4	97%	250mg	$653	2021-08-06
eNovation Chemicals LLC	D496553-100mg	trans-3-oxabicyclo[3.1.0]hexane-6-acetic acid	1110650-68-4	97%	100mg	$265	2024-05-23
eNovation Chemicals LLC	D496553-250MG	trans-3-oxabicyclo[3.1.0]hexane-6-acetic acid	1110650-68-4	97%	250mg	$425	2024-05-23
eNovation Chemicals LLC	D496553-500MG	trans-3-oxabicyclo[3.1.0]hexane-6-acetic acid	1110650-68-4	97%	500mg	$710	2024-05-23
eNovation Chemicals LLC	D496553-1G	trans-3-oxabicyclo[3.1.0]hexane-6-acetic acid	1110650-68-4	97%	1g	$1070	2024-05-23
eNovation Chemicals LLC	D496553-5G	trans-3-oxabicyclo[3.1.0]hexane-6-acetic acid	1110650-68-4	97%	5g	$3215	2024-05-23